(1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic acid
Overview
Description
“(1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic acid” is a chemical compound with the molecular formula C4H13NO7P2 and a molecular weight of 249.096 . It is also known as P,P’- [1-Hydroxy-3- (methylamino)propylidene]bis-phosphonic Acid .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and phosphorus (P) atoms. The exact arrangement of these atoms in the molecule is not provided in the search results .Scientific Research Applications
Agricultural Efficiency and Metal Complex Solubility
Research has indicated the potential of biometal complexes with diphosphonic acid derivatives for agricultural applications. Semenov et al. (2015) highlighted that the solubility of Fe(III) and Mn(II) complexes with diphosphonic acids can be significantly enhanced by converting them into corresponding salts through interactions with aminoethanol and other similar compounds. This improved solubility suggests potential agricultural efficiency as microfertilizers for iron and manganese derivatives, as well as for zinc and copper complexes (Semenov et al., 2015).
Bone Imaging Applications
Another application of diphosphonic acid derivatives is in the field of bone imaging. Qiu et al. (2012) designed and synthesized 99mTc-labeled diphosphonates for bone imaging, demonstrating their in vitro and in vivo biological properties. These radiotracers showed significant retention in bones and rapid clearance from blood, indicating their potential as effective bone imaging agents (Qiu et al., 2012).
Structural Chemistry
Diphosphonic acid derivatives also play a crucial role in structural chemistry. For example, Lecouvey et al. (2002) crystallized two [hydroxy(aryl)methylene]diphosphonic acids as dimers, suggesting their potential application in developing drugs for bone pathology treatments (Lecouvey et al., 2002).
Dental Applications
Significant research has been conducted on the application of diphosphonic acid derivatives in dental adhesives. Catel et al. (2008) prepared novel monomers with hydrolytically stable phosphonic acids for use in dental adhesives, demonstrating their potential in creating strong bonds between tooth substances and dental composites (Catel et al., 2008).
Properties
IUPAC Name |
[1-hydroxy-3-(methylamino)-1-phosphonopropyl]phosphonic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H13NO7P2/c1-5-3-2-4(6,13(7,8)9)14(10,11)12/h5-6H,2-3H2,1H3,(H2,7,8,9)(H2,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APAXCKPITWPINA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(O)(P(=O)(O)O)P(=O)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H13NO7P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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